Cas no 67492-16-4 (N-Heptadecanoyl-D-erythro-sphingosine)

• Product Name: N-Heptadecanoyl-D-erythro-sphingosine
• CAS No: 67492-16-4
• MF: C₃₅H₆₉NO₃
• MW: 551.9273
• CID: 966124
• PubChem ID: 44584335
• Update Time: 2025-06-08

N-Heptadecanoyl-D-erythro-sphingosine Chemical and Physical Properties

Names and Identifiers

• N-Heptadecanoyl-D-erythro-sphingosine
• DIFLUOROMETHLENEDIPHOSPHONIC ACID
• N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]heptadecanamide
• N-Heptadecanoylsphingosine
• N-(heptadecanoyl)-sphing-4-enine
• Cer(d18:1/17:0)
• N-[(2S,3R,4E)-1,3-dihydroxyoctadec-4-en-2-yl]heptadecanamide
• Hexadeca-4-sphingenine
• n-heptadecanoyl-sphingosine
• LMSP02010020
• Q27159207
• C17 Ceramide (d18:1/17:0), N-heptadecanoyl-D-erythro-sphingosine, powder
• Heptadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymet
• 67492-16-4
• CHEBI:86513
• SCHEMBL22910831
• Heptadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
• N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]heptadecanamide
• C17 Ceramide (d18:1/17:0)
• DTXSID40659571
• CHEMBL514890
• Heptadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-
• AKOS040755825
• NS00074082

• MDL： MFCD02259275
• Inchi： 1S/C35H69NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35(39)36-33(32-37)34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h28,30,33-34,37-38H,3-27,29,31-32H2,1-2H3,(H,36,39)/b30-28+/t33-,34+/m0/s1
• InChI Key： ICWGMOFDULMCFL-QKSCFGQVSA-N
• SMILES： O([H])[C@]([H])(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])[C@]([H])(C([H])([H])O[H])N([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 551.52800
• Monoisotopic Mass: 551.52774506 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 31
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 551.9
• XLogP3: 13.4
• Topological Polar Surface Area: 69.6

Experimental Properties

• PSA: 73.05000
• LogP: 10.79340

N-Heptadecanoyl-D-erythro-sphingosine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Long-chain ceramides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides Long-chain ceramides

Additional information on N-Heptadecanoyl-D-erythro-sphingosine

Professional Introduction to N-Heptadecanoyl-D-erythro-sphingosine (CAS No: 67492-16-4)

N-Heptadecanoyl-D-erythro-sphingosine (CAS No: 67492-16-4) is a specialized lipid compound that has garnered significant attention in the field of biochemical and pharmaceutical research. This sphingolipid derivative, characterized by its long hydrocarbon chain and unique stereochemistry, plays a crucial role in cellular signaling and membrane dynamics. The compound's structure, featuring a heptadecanoyl acyl group attached to the D-erythro-sphingosine backbone, makes it an intriguing candidate for various therapeutic applications, particularly in the modulation of cell proliferation and inflammation.

The study of sphingolipids has been extensively explored in recent years, with a particular focus on their involvement in disease pathogenesis and potential therapeutic interventions. N-Heptadecanoyl-D-erythro-sphingosine is recognized for its ability to influence key cellular processes such as apoptosis, autophagy, and immune responses. Recent research has highlighted its role in the development of novel anti-inflammatory and anti-cancer agents. The long hydrocarbon chain of this compound contributes to its stability and bioavailability, making it an attractive option for drug formulation.

In the realm of drug development, the unique properties of N-Heptadecanoyl-D-erythro-sphingosine have been leveraged to design targeted therapies. For instance, studies have demonstrated its potential in reducing inflammation by modulating the activity of sphingosine kinases and acid sphingomyelinases. These enzymes are critical regulators of sphingolipid metabolism and have been implicated in various inflammatory diseases, including rheumatoid arthritis and atherosclerosis. By inhibiting or activating these enzymes, N-Heptadecanoyl-D-erythro-sphingosine can help restore homeostasis and alleviate symptoms associated with these conditions.

The compound's structural similarity to natural sphingolipids also makes it a valuable tool in understanding cellular mechanisms. Sphingolipids are essential components of cell membranes and are involved in numerous signaling pathways. Dysregulation of sphingolipid metabolism has been linked to several diseases, including cancer, neurodegenerative disorders, and metabolic syndromes. N-Heptadecanoyl-D-erythro-sphingosine serves as a model compound for investigating how alterations in sphingolipid levels can impact cellular function and disease progression.

Recent clinical trials have begun to explore the therapeutic potential of N-Heptadecanoyl-D-erythro-sphingosine in treating chronic inflammatory diseases. The compound's ability to modulate immune responses without causing significant side effects has made it a promising candidate for further clinical development. Researchers are particularly interested in its potential use as an adjuvant therapy alongside conventional treatments for conditions such as Crohn's disease and psoriasis. Preliminary results suggest that N-Heptadecanoyl-D-erythro-sphingosine can enhance the efficacy of existing therapies while minimizing adverse reactions.

The synthesis and characterization of N-Heptadecanoyl-D-erythro-sphingosine have also advanced significantly in recent years. Advances in synthetic chemistry have enabled the production of high-purity batches of this compound, which is essential for rigorous pharmacological studies. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and chemical purity of N-Heptadecanoyl-D-erythro-sphingosine. These methods ensure that researchers can conduct experiments with confidence, knowing that the compound they are studying is free from impurities that could skew results.

The pharmacokinetic properties of N-Heptadecanoyl-D-erythro-sphingosine have also been extensively studied. Research has shown that this compound exhibits good bioavailability when administered orally or intravenously. Its long hydrocarbon chain enhances its solubility in lipids, allowing it to cross cell membranes efficiently. This property is particularly important for drug delivery systems designed to target specific cellular compartments or tissues.

In conclusion, N-Heptadecanoyl-D-erythro-sphingosine (CAS No: 67492-16-4) is a multifaceted compound with significant potential in the field of biochemical and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key player in modern medicine.